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Compound of Interest

Compound Name: ChemR23-IN-3

Cat. No.: B10827955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ChemR23-IN-3, a potent and orally

active inhibitor of the ChemR23 receptor. This document collates available data on its biological

activity, mechanism of action, and relevant experimental protocols, designed to support

ongoing research and development efforts in inflammation and autoimmune diseases.

Core Compound Data
Parameter Value Reference

CAS Number 3032433-98-7 N/A

Molecular Formula C₃₁H₃₃N₅O₅S₂ [1]

Molar Mass 619.75 g/mol [1]

Chemical Name
Thiazole-4-acylsulfonamide

derivative
[1]

Target ChemR23 (CMKLR1) [1]

Biological Activity Potent ChemR23 inhibitor [1]

IC₈₀ 12 nM [1]

Mechanism of Action and Signaling Pathway
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ChemR23, also known as chemokine-like receptor 1 (CMKLR1), is a G protein-coupled

receptor (GPCR) that plays a crucial role in the inflammatory response.[2][3] It is activated by

two endogenous ligands: the adipokine chemerin and the lipid mediator resolvin E1 (RvE1).[4]

The binding of these ligands initiates intracellular signaling cascades that can have both pro-

and anti-inflammatory effects, depending on the cellular context and the specific ligand.[5][6]

ChemR23-IN-3 acts as an inhibitor of this receptor, thereby modulating the downstream

signaling pathways. The primary mechanism of inhibition is through the induction of receptor

internalization.[7]

Below is a diagram illustrating the general signaling pathway of the ChemR23 receptor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubs.acs.org/doi/10.1021/acs.jmedchem.5b00698
https://pmc.ncbi.nlm.nih.gov/articles/PMC10699647/
https://www.researchgate.net/publication/270343696_ChemerinchemR23_axis_in_inflammation_onset_and_resolution
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1196731/full
https://pubs.acs.org/doi/abs/10.1021/bc800216p
https://www.benchchem.com/product/b10827955?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8482423/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Intracellular Space

Chemerin

ChemR23
(CMKLR1)

RvE1

ChemR23_IN_3

Receptor
Internalization

Induces

Gi/o

Activation

Ca²⁺ Mobilization

ERK1/2
Phosphorylation

↓ cAMP

Inflammatory
Response

Resolution of
Inflammation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seed CAL-1 cells in
96-well plate

Treat with ChemR23-IN-3
(1 hour, 37°C)

Wash with cold
FACS buffer

Stain with anti-ChemR23-PE
(30 min, on ice)

Wash to remove
unbound antibody

Analyze by
Flow Cytometry

Quantify Mean
Fluorescence Intensity

 

Isolate human pDCs
from PBMCs

Pre-incubate pDCs with
ChemR23-IN-3 (30 min, 37°C)

Add pDCs to
upper chamber

Add chemerin to
lower chamber

Incubate (3 hours, 37°C)

Collect migrated cells
from lower chamber

Quantify migrated cells

Calculate % inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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